Cas no 1783512-25-3 (5-Chloro-2,3-difluorobenzaldehyde)

• Product Name: 5-Chloro-2,3-difluorobenzaldehyde
• CAS No: 1783512-25-3
• MF: C₇H₃ClF₂O
• MW: 176.547928094864
• MDL: MFCD20924197
• CID: 4615921
• PubChem ID: 84655755
• Update Time: 2025-05-24

5-Chloro-2,3-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-difluorobenzaldehyde
• CL9670
• Benzaldehyde, 5-chloro-2,3-difluoro-
• AS-46451
• SCHEMBL20798249
• CS-0146402
• AKOS024057597
• 1783512-25-3
• MFCD20924197
• SY244122

• MDL： MFCD20924197
• Inchi： 1S/C7H3ClF2O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H
• InChI Key： HLYCKSVXKADVNM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=O)C=1)F)F

Computed Properties

• Exact Mass: 175.9840487g/mol
• Monoisotopic Mass: 175.9840487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Additional information on 5-Chloro-2,3-difluorobenzaldehyde

5-Chloro-2,3-difluorobenzaldehyde: A Comprehensive Overview

5-Chloro-2,3-difluorobenzaldehyde, also known by its CAS number 1783512-25-3, is a versatile aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine and fluorine atoms at specific positions, along with an aldehyde group at the fifth position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 5-Chloro-2,3-difluorobenzaldehyde typically involves multi-step organic reactions, often starting from chlorinated or fluorinated benzene derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the substituted benzene ring.

In terms of chemical properties, 5-Chloro-2,3-difluorobenzaldehyde exhibits high thermal stability and moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its electronic structure, influenced by the electron-withdrawing effects of chlorine and fluorine atoms, makes it an excellent candidate for various electrophilic aromatic substitution reactions. Moreover, the presence of the aldehyde group allows for easy functionalization, enabling its use as a building block in the synthesis of more complex molecules.

The applications of 5-Chloro-2,3-difluorobenzaldehyde span across multiple domains. In the field of materials science, it has been employed as a precursor for the synthesis of advanced polymers and high-performance materials due to its ability to form stable covalent bonds under controlled conditions. Additionally, its role as an intermediate in drug discovery has been well-documented, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

Recent studies have also highlighted the potential of 5-Chloro-2,3-difluorobenzaldehyde in sensor technology and optoelectronics. Researchers have demonstrated that derivatives of this compound can be used to fabricate highly sensitive sensors capable of detecting trace amounts of environmental pollutants or gases such as nitrogen dioxide and formaldehyde.

In terms of environmental impact, the stability and persistence of 5-Chloro-2,3-difluorobenzaldehyde in various environmental matrices have been a subject of concern. However, recent findings suggest that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo degradation into less harmful byproducts.

The future outlook for 5-Chloro-2,3-difluorobenzaldehyde appears promising as ongoing research continues to uncover new applications and improve existing ones. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in its synthesis methods and expand its utility across diverse sectors.